Synthesis of organic halides via palladium(0) catalysis

Organic Chemistry Frontiers Pub Date: 2014-03-14 DOI: 10.1039/C4QO00004H

Abstract

This critical review provides a brief overview of recent advances in the palladium(0)-catalysed synthesis of organic halides. It is well established that very sterically hindered phosphine ligands are capable of promoting the reductive elimination of carbon halides from C–Pd(II)–X species (X = F, Cl, Br, I), which has proved to be a more common process than was previously assumed and exhibits great potential for organic halides synthesis, including aryl fluorides.

Graphical abstract: Synthesis of organic halides via palladium(0) catalysis
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